8-chloro-N'-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbonyl]-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide

• IUPAC Name: 8-chloro-N'-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbonyl]-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide
• InChI: InChI=1S/C18H8Cl2F6N6O2/c19-9-1-7(17(21,22)23)3-31-5-11(27-13(9)31)15(33)29-30-16(34)12-6-32-4-8(18(24,25)26)2-10(20)14(32)28-12/h1-6H,(H,29,33)(H,30,34)
• InChI Key: MJUQFRIYIFLFRC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=CN2C=C1C(F)(F)F)C(=O)NNC(=O)C3=CN4C=C(C=C(C4=N3)Cl)C(F)(F)F)Cl
• Molecular Formula: C18H8Cl2F6N6O2
• Molecular Weight: 525.2 g/mol
• CAS No.: 2061725-33-3

Description

8-chloro-N'-[8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbonyl]-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbohydrazide is a useful research compound. Its molecular formula is C18H8Cl2F6N6O2 and its molecular weight is 525.19. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Probes for Mercury Ion Detection

One significant application of imidazo[1,2-a]pyridine derivatives, closely related to the queried compound, is in the development of fluorescent probes for mercury ion detection. Shao et al. (2011) synthesized a derivative which proved efficient as a fluorescent probe for mercury ion in both acetonitrile and buffered aqueous solutions. This demonstrates the compound's potential in environmental monitoring and safety applications (Shao et al., 2011).

Versatile Architecture for Stable N-heterocyclic Carbenes

Imidazo[1,5-a]pyridine derivatives, which are structurally related to the requested compound, provide a versatile platform for generating stable N-heterocyclic carbenes. Alcarazo et al. (2005) synthesized and characterized such derivatives, highlighting their utility in the field of synthetic chemistry, particularly for applications requiring stable carbenes (Alcarazo et al., 2005).

Synthesis of Various Derivatives for Antimicrobial and Anticancer Activity

The synthesis of imidazo[1,2-a]pyridine derivatives, closely related to the compound , has been explored for their potential in antimicrobial and anticancer activity. Banda et al. (2016) synthesized novel 1,2,3-triazole/isoxazole-functionalized imidazo[4,5-b]pyridine-2(3H)-one derivatives and screened them for antimicrobial and anticancer activity, demonstrating the compound's potential in pharmaceutical research (Banda et al., 2016).

Development of Sensors for Metal Ions

Imidazo[1,2-a]pyridine derivatives have also been used to develop sensors for metal ions. For example, Li and Xiao (2016) synthesized a sensor based on imidazo[1,2-a]pyridine that showed high sensitivity and selectivity towards aluminum ions, demonstrating its potential in environmental monitoring and safety applications (Li & Xiao, 2016).